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Compound of Interest

Compound Name: 4-Butylphenol-d5
Cat. No.: B15622591
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Butylphenol-d5, a deuterated
analog of 4-butylphenol. It is intended to be a valuable resource for researchers and scientists
utilizing this compound in their analytical workflows, particularly in mass spectrometry-based
guantification.

Core Compound Information

4-Butylphenol-d5 is a stable, isotopically labeled form of 4-butylphenol, where five hydrogen
atoms have been replaced with deuterium. This substitution results in a compound that is
chemically almost identical to its non-labeled counterpart but has a higher molecular weight.
This property makes it an excellent internal standard for quantitative analysis, as it co-elutes
with the analyte of interest during chromatographic separation but can be distinguished by a
mass spectrometer.

CAS Number: 1219795-04-6

Molecular Formula: C1o0HsDsO
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Physicochemical Properties

Quantitative data for 4-Butylphenol-d5 and its non-deuterated analog are summarized below.
It is important to note that some physical properties of the deuterated compound may not be
extensively reported and are often estimated to be similar to the non-deuterated form.

4-Butylphenol (for
Property 4-Butylphenol-d5 . Source(s)
comparison)

Molecular Weight 155.25 g/mol 150.22 g/mol [1]
Density ~1.0 g/cm?3 0.908 g/cm? (at 20°C) [2]
- _ ~246.2 °C at 760 239.8 °C at 760
Boiling Point [2]
mmHg mmHg
Melting Point Not available 99.5°C [2]
Appearance Liquid White solid/crystals [2][3]
Water Solubility Not available 0.6 g/L (at 20°C) [2]

Experimental Protocols

The primary application of 4-Butylphenol-d5 is as an internal standard in isotope dilution mass
spectrometry for the accurate quantification of 4-butylphenol in various matrices. Below is a
representative experimental protocol for the analysis of 4-butylphenol in a water sample using
LC-MS/MS.

Materials and Reagents

¢ 4-Butylphenol (analytical standard)

4-Butylphenol-d5 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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o Ultrapure water
» Solid Phase Extraction (SPE) cartridges (e.g., C18)

o Water sample for analysis

Sample Preparation and Extraction

e Spiking: To a 100 mL water sample, add a known amount of 4-Butylphenol-d5 solution in
methanol to achieve a final concentration of 50 ng/mL.

o SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol
followed by 5 mL of ultrapure water.

o Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow
rate of approximately 5 mL/min.

e Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interfering
substances.

o Elution: Elute the analyte and internal standard with 5 mL of acetonitrile.

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

 Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

e Column: C18 analytical column (e.g., 2.1 x 100 mm, 2.6 pm).

» Mobile Phase A: 0.1% formic acid in water.

» Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient Elution: A suitable gradient to separate 4-butylphenol from matrix components.

e Flow Rate: 0.3 mL/min.
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* Injection Volume: 5 pL.

e Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source operating in negative ion mode.

e MRM Transitions:
o 4-Butylphenol: Precursor ion (m/z) -> Product ion (m/z)

o 4-Butylphenol-d5: Precursor ion (m/z) -> Product ion (m/z) (Specific MRM transitions
need to be optimized for the instrument in use.)

Quantification

A calibration curve is constructed by plotting the ratio of the peak area of 4-butylphenol to the
peak area of 4-Butylphenol-d5 against the concentration of the 4-butylphenol standards. The
concentration of 4-butylphenol in the sample is then determined from this calibration curve.

Visualizations
Experimental Workflow for Quantification

The following diagram illustrates the general workflow for the quantification of 4-butylphenol
using 4-Butylphenol-d5 as an internal standard.
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Caption: Workflow for 4-butylphenol analysis using a deuterated internal standard.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15622591/docs?utm_src=pdf-body-img#technical-guide-4-butylphenol-d5-for-analytical-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Logical Relationship in Isotope Dilution

This diagram shows the logical principle behind using a deuterated internal standard for
accurate quantification.
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Caption: Principle of constant analyte-to-internal standard ratio.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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